5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole

• Molecular Formula: C16H10ClN5O
• Molecular Weight: 323.73 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-4-(1-phenyltetrazol-5-yl)-1,2-oxazole
• InChI: InChI=1S/C16H10ClN5O/c17-12-8-6-11(7-9-12)15-14(10-18-23-15)16-19-20-21-22(16)13-4-2-1-3-5-13/h1-10H
• InChI Key: CLWQIUYJSJCUHH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)C3=C(ON=C3)C4=CC=C(C=C4)Cl

Description

5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole, also known as CL-218,872, is a chemical compound that has garnered significant interest in scientific research due to its potential therapeutic uses. This compound belongs to the class of tetrazole derivatives and has been studied extensively for its biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole is not fully understood. However, it has been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of anxiety and depression. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been shown to have anxiolytic and antidepressant effects in preclinical studies. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been studied for its potential use in the treatment of neuropathic pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole in lab experiments is its specificity for GABA receptors, which allows for targeted modulation of anxiety and depression. However, one limitation is the lack of clinical data on its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole. One area of interest is the development of more potent and selective compounds for the treatment of anxiety and depression. Additionally, further studies are needed to determine the optimal dosage and duration of treatment for this compound. Another area of interest is the potential use of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder.
Conclusion
In conclusion, 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole is a chemical compound that has garnered significant interest in scientific research due to its potential therapeutic uses. It has been shown to have anxiolytic and antidepressant effects in preclinical studies and has also been studied for its potential use in the treatment of neuropathic pain and inflammation. While there are limitations to its use in lab experiments, there are several future directions for the study of this compound, including the development of more potent and selective compounds for the treatment of anxiety and depression.

Synthesis Methods

The synthesis of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole involves the reaction of 4-chlorophenyl isoxazole-5-carboxylic acid with thionyl chloride to yield the corresponding acid chloride. This is followed by the reaction of the acid chloride with sodium azide to form the tetrazole ring. The final step involves the reaction of the tetrazole compound with phenylhydrazine to yield the desired product.

Scientific Research Applications

5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been studied extensively for its potential therapeutic uses. It has been shown to have anxiolytic and antidepressant effects in preclinical studies. Additionally, it has been studied for its potential use in the treatment of neuropathic pain and inflammation.